Cas no 23187-10-2 (4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione)

• Product Name: 4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione
• CAS No: 23187-10-2
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 4642337
• PubChem ID: 16763414
• Update Time: 2025-06-09

4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-phenyl-1H-imidazole-2-thiol
• 2H-Imidazole-2-thione, 1,3-dihydro-4-methyl-5-phenyl-
• 4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione

• Inchi： 1S/C10H10N2S/c1-7-9(12-10(13)11-7)8-5-3-2-4-6-8/h2-6H,1H3,(H2,11,12,13)
• InChI Key： IPAKKGNEAWAPJQ-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=CC=C2)=C(C)N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 310.6±45.0 °C at 760 mmHg
• Flash Point: 141.6±28.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione

Introduction to 4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione (CAS No. 23187-10-2)

4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione, identified by its CAS number 23187-10-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole-thione class, a structural motif known for its broad spectrum of biological activities. The presence of both methyl and phenyl substituents in its molecular framework contributes to its unique chemical properties and potential applications in drug discovery.

The structural features of 4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione make it a versatile scaffold for the development of novel therapeutic agents. The imidazole ring, characterized by a nitrogen-containing five-membered aromatic system, is a key pharmacophore in many bioactive molecules. The addition of a thione group at the 2-position introduces electrophilic characteristics, enabling various chemical modifications and interactions with biological targets. Furthermore, the methyl and phenyl groups enhance lipophilicity and electronic distribution, which are critical factors in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been growing interest in imidazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted the potential of 4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione as an intermediate in synthesizing compounds with anti-inflammatory, antimicrobial, and anticancer properties. The compound’s ability to interact with enzymes and receptors has been explored in preclinical models, revealing promising results in the treatment of chronic diseases.

One of the most compelling aspects of 4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione is its role as a building block for more complex molecules. Researchers have leveraged its structural flexibility to design derivatives with enhanced pharmacological activity. For instance, modifications at the 4-position or the phenyl ring have led to compounds with improved binding affinity to specific targets. These advancements underscore the importance of 4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione in medicinal chemistry and its potential to contribute to next-generation therapeutics.

The synthesis of 4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the imidazole core followed by functionalization with the thione group. The introduction of the methyl and phenyl substituents requires precise control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic methods have further streamlined these synthetic routes, making it more feasible to produce this compound on an industrial scale.

The pharmacological profile of 4-methyl-5-phenyl-2,3-dihydro-1H-imidazole-2-thione has been extensively studied in vitro and in vivo. Initial findings suggest that it exhibits inhibitory effects on certain enzymes implicated in inflammation and cancer progression. For example, preliminary data indicate that derivatives of this compound can modulate cyclooxygenase (COX) activity, potentially offering benefits similar to nonsteroidal anti-inflammatory drugs (NSAIDs) but with a different mechanism of action. Additionally, its interaction with protein kinases has been investigated as a possible strategy for developing anticancer agents.

The computational modeling of 4-methyl-5-phenyl -dihydro -1H -imidazole - 2 -thione has provided valuable insights into its binding mode with biological targets. Molecular docking studies have identified key interactions between this compound and receptors involved in pain perception and immune response. These simulations have guided the design of analogs with improved selectivity and potency. The integration of computational chemistry with experimental validation has accelerated the discovery process for novel drug candidates derived from 4-methyl -5 -phenyl - 2 , 3 -dihydro - 1 H -imidazole - 2 -thione.

The future prospects for 4-methyl -5 -phenyl - 2 , 3 -dihydro - 1 H -imidazole - 2 -thione are bright, particularly as research continues to uncover new therapeutic applications. Its versatility as a scaffold for drug design makes it an attractive candidate for further exploration in both academic and industrial settings. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical treatments that address unmet medical needs.

In conclusion,4-methyl -5 -phenyl - 2 , 3 -dihydro - 1 H -imidazole - 2 -thione (CAS No. 23187 -10 – 2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable asset in the search for new medicines. As research progresses，this compound is likely to play an increasingly important role in addressing some of today’s most pressing health challenges.